Cas no 1174277-30-5 (1174277-30-5)

• Product Name: 1174277-30-5
• CAS No: 1174277-30-5
• MF: C₁₉H₂₁N₇O₇
• MW: 459.412743330002
• MDL: MFCD08273745
• CID: 5215758
• PubChem ID: 136467089
• Update Time: 2025-11-01

1174277-30-5 Chemical and Physical Properties

Names and Identifiers

• 1174277-30-5

• MDL： MFCD08273745
• Inchi： 1S/C19H19N7O6.H2O/c20-19-25-15-14(17(30)26-19)23-11(8-22-15)7-21-10-3-1-9(2-4-10)16(29)24-12(18(31)32)5-6-13(27)28;/h1-4,8,12,21H,5-7H2,(H,24,29)(H,27,28)(H,31,32)(H3,20,22,25,26,30);1H2/t12-;/m0./s1
• InChI Key： URUVNZVKCVQPNX-YDALLXLXSA-N
• SMILES： O=C1N=C(N)N=C2NC=C(CNC3C=CC(C(=O)N[C@H](C(=O)O)CCC(=O)O)=CC=3)N=C12.O

Computed Properties

• Exact Mass: 459.15024603g/mol
• Monoisotopic Mass: 459.15024603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 767
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 210Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Pteroic acids and derivatives

Additional information on 1174277-30-5

Compound Introduction: CAS No. 1174277-30-5

The compound with the identifier CAS No. 1174277-30-5 is a specialized chemical entity that has garnered attention in the field of pharmaceutical and biochemical research. This compound, whose molecular structure and properties have been extensively studied, represents a significant advancement in the development of novel therapeutic agents. The CAS No. 1174277-30-5 system, which assigns a unique numerical identifier to chemical substances, ensures precise classification and differentiation of compounds, facilitating accurate documentation and communication in scientific literature.

Recent studies have highlighted the potential of CAS No. 1174277-30-5 in modulating biological pathways associated with various diseases. Researchers have been particularly interested in its role as a precursor or intermediate in the synthesis of more complex molecules with therapeutic applications. The compound’s unique chemical characteristics, such as its stability under different conditions and its reactivity with other biochemical entities, make it a valuable asset in laboratory settings.

In the realm of drug discovery, CAS No. 1174277-30-5 has been investigated for its potential to interact with specific target proteins or enzymes. Preliminary findings suggest that it may exhibit inhibitory effects on certain enzymatic pathways, which could be beneficial in treating conditions characterized by overactive or misregulated enzyme activity. This aligns with the broader trend in pharmaceutical research toward developing targeted therapies that minimize side effects while maximizing efficacy.

The synthesis of CAS No. 1174277-30-5 involves a series of carefully controlled chemical reactions, often requiring advanced techniques such as catalytic hydrogenation or palladium-catalyzed cross-coupling reactions. These processes highlight the compound’s significance in synthetic chemistry and its potential as a building block for more complex molecules. The ability to produce CAS No. 1174277-30-5 in high purity and yield underscores its importance in both academic and industrial research settings.

One of the most compelling aspects of CAS No. 1174277-30-5 is its versatility in different experimental contexts. Researchers have explored its interactions with various biomolecules, including nucleic acids, lipids, and proteins, to understand how it influences cellular processes. These studies have provided insights into the compound’s mechanism of action and its potential therapeutic applications.

The regulatory landscape surrounding CAS No. 1174277-30-5 is another area of interest for scientists and industry professionals. As regulatory agencies continue to refine guidelines for new chemical entities, understanding the properties and behavior of compounds like CAS No. 1174277-30-5 is crucial for ensuring compliance and safety in drug development.

Future research directions for CAS No. 1174277-30-5 may include exploring its role in combination therapies, where it could be used alongside other agents to enhance treatment outcomes. Additionally, investigating its environmental stability and biodegradability could provide valuable data for sustainable chemistry practices.

In conclusion, CAS No. 1174277-30-5 represents a significant advancement in chemical research with potential implications for pharmaceutical development and beyond. Its unique properties and versatility make it a valuable tool for researchers seeking to develop innovative solutions to complex biological challenges.